Cas no 941892-82-6 (2-4-(3-fluorobenzoyl)piperazin-1-yl-6-methanesulfonyl-1,3-benzothiazole)
2-4-(3-Fluorobenzoyl)piperazin-1-yl-6-methanesulfonyl-1,3-benzothiazole is a synthetic organic compound featuring a benzothiazole core substituted with a methanesulfonyl group at the 6-position and a 3-fluorobenzoyl-piperazine moiety at the 2-position. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The fluorobenzoyl group enhances binding affinity through hydrophobic and electronic interactions, while the methanesulfonyl substituent improves solubility and metabolic stability. The piperazine linker provides conformational flexibility, facilitating target engagement. Its well-defined synthetic route allows for precise modifications, making it a versatile intermediate for drug discovery and pharmacological research.
941892-82-6 structure
Product Name:2-4-(3-fluorobenzoyl)piperazin-1-yl-6-methanesulfonyl-1,3-benzothiazole
CAS No:941892-82-6
MF:C19H18FN3O3S2
MW:419.492925167084
CID:5455192
Update Time:2025-10-13
2-4-(3-fluorobenzoyl)piperazin-1-yl-6-methanesulfonyl-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- (3-fluorophenyl)-[4-(6-methylsulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
- 2-4-(3-fluorobenzoyl)piperazin-1-yl-6-methanesulfonyl-1,3-benzothiazole
-
- Inchi: 1S/C19H18FN3O3S2/c1-28(25,26)15-5-6-16-17(12-15)27-19(21-16)23-9-7-22(8-10-23)18(24)13-3-2-4-14(20)11-13/h2-6,11-12H,7-10H2,1H3
- InChI Key: XUJPEBZEAWFEGE-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC(F)=C1)(N1CCN(C2=NC3=CC=C(S(C)(=O)=O)C=C3S2)CC1)=O
2-4-(3-fluorobenzoyl)piperazin-1-yl-6-methanesulfonyl-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2963-0523-2μmol |
2-[4-(3-fluorobenzoyl)piperazin-1-yl]-6-methanesulfonyl-1,3-benzothiazole |
941892-82-6 | 90%+ | 2μl |
$57.0 | 2023-04-29 | |
| Life Chemicals | F2963-0523-5μmol |
2-[4-(3-fluorobenzoyl)piperazin-1-yl]-6-methanesulfonyl-1,3-benzothiazole |
941892-82-6 | 90%+ | 5μl |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2963-0523-10μmol |
2-[4-(3-fluorobenzoyl)piperazin-1-yl]-6-methanesulfonyl-1,3-benzothiazole |
941892-82-6 | 90%+ | 10μl |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2963-0523-20μmol |
2-[4-(3-fluorobenzoyl)piperazin-1-yl]-6-methanesulfonyl-1,3-benzothiazole |
941892-82-6 | 90%+ | 20μl |
$79.0 | 2023-04-29 | |
| Life Chemicals | F2963-0523-1mg |
2-[4-(3-fluorobenzoyl)piperazin-1-yl]-6-methanesulfonyl-1,3-benzothiazole |
941892-82-6 | 90%+ | 1mg |
$54.0 | 2023-04-29 | |
| Life Chemicals | F2963-0523-2mg |
2-[4-(3-fluorobenzoyl)piperazin-1-yl]-6-methanesulfonyl-1,3-benzothiazole |
941892-82-6 | 90%+ | 2mg |
$59.0 | 2023-04-29 | |
| Life Chemicals | F2963-0523-3mg |
2-[4-(3-fluorobenzoyl)piperazin-1-yl]-6-methanesulfonyl-1,3-benzothiazole |
941892-82-6 | 90%+ | 3mg |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2963-0523-4mg |
2-[4-(3-fluorobenzoyl)piperazin-1-yl]-6-methanesulfonyl-1,3-benzothiazole |
941892-82-6 | 90%+ | 4mg |
$66.0 | 2023-04-29 | |
| Life Chemicals | F2963-0523-5mg |
2-[4-(3-fluorobenzoyl)piperazin-1-yl]-6-methanesulfonyl-1,3-benzothiazole |
941892-82-6 | 90%+ | 5mg |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2963-0523-10mg |
2-[4-(3-fluorobenzoyl)piperazin-1-yl]-6-methanesulfonyl-1,3-benzothiazole |
941892-82-6 | 90%+ | 10mg |
$79.0 | 2023-04-29 |
2-4-(3-fluorobenzoyl)piperazin-1-yl-6-methanesulfonyl-1,3-benzothiazole Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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